N-({2-[1-(4,5-dihydro-1H-imidazol-2-yl)ethoxy]phenyl}methylidene)hydroxylamine

• IUPAC Name: (NZ)-N-[[2-[1-(4,5-dihydro-1H-imidazol-2-yl)ethoxy]phenyl]methylidene]hydroxylamine
• InChI: InChI=1S/C12H15N3O2/c1-9(12-13-6-7-14-12)17-11-5-3-2-4-10(11)8-15-16/h2-5,8-9,16H,6-7H2,1H3,(H,13,14)/b15-8-
• InChI Key: JDVBCCBWSXJBJH-NVNXTCNLSA-N
• Canonical SMILES: CC(C1=NCCN1)OC2=CC=CC=C2C=NO
• Isomeric SMILES: CC(C1=NCCN1)OC2=CC=CC=C2/C=N\O
• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• CAS No.: 1807885-22-8

Description

“N-({2-[1-(4,5-dihydro-1H-imidazol-2-yl)ethoxy]phenyl}methylidene)hydroxylamine” is a compound that contains an imidazole moiety. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different synthetic routes for imidazole and their derived products. Amini et al. synthesized a compound with a similar structure and evaluated it for anti-tubercular activity.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is the basic core of some natural products such as histidine, purine, histamine, and DNA based structures, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Synthesis of Bicyclic Compounds

The synthesis of bicyclic compounds, including imidazoles, triazoles, and triazines, from N-cyanolactam 2-imines demonstrates the versatility of these NCNC building blocks. These reactions facilitate the formation of partially saturated bicyclic compounds, highlighting a foundational method in creating complex structures for various applications in medicinal chemistry and material science (Pätzel, Bohrisch, & Liebscher, 1991).

Antimicrobial and Antioxidant Agents

Research on the synthesis and characterization of certain imidazole derivatives has revealed potent antimicrobial and hydrogen peroxide scavenging agents. This indicates the potential of such compounds in developing new therapeutic agents that could address microbial resistance and oxidative stress-related diseases (Malhotra, Monga, Sharma, Sahu, Sharma, Jain, & Deep, 2013).

Photochemical Properties for Therapeutic Applications

The synthesis and characterization of zinc phthalocyanine substituted with new benzenesulfonamide derivative groups, which have high singlet oxygen quantum yield, showcases the compound's potential in photodynamic therapy (PDT). Its remarkable photochemical properties make it a candidate for cancer treatment through Type II photosensitization mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

pH-sensitive Linkers for Drug Delivery

The development of N-linked imidazoles as pH-sensitive linkers offers a new avenue for cancer drug delivery systems. These linkers can be tuned to release therapeutic agents under mildly acidic conditions, such as those found in the tumor microenvironment, thereby enhancing the efficacy and specificity of cancer treatments (Kong, Luong, Manorek, Howell, & Yang, 2007).

Stereoselective Synthesis of Isoxazolidines

The copper-catalyzed aminooxygenation/cyclization of N-sulfonyl-O-butenyl hydroxylamines to stereoselectively synthesize methyleneoxy-substituted isoxazolidines highlights an innovative approach in organic synthesis. This method provides a pathway to produce isoxazolidines with excellent yields and diastereoselectivities, which are useful in drug discovery and chemical biology (Karyakarte, Smith, & Chemler, 2012).

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, such as this one, have a broad range of biological activities . They are used in various applications, including pharmaceuticals and agrochemicals .

Mode of Action

Imidazole-containing compounds are known to interact with various biological targets due to their broad range of chemical and biological properties . The specific interactions and resulting changes would depend on the particular target and the context of the biological system.

Biochemical Pathways

Given the broad range of biological activities of imidazole-containing compounds , it can be inferred that multiple pathways could potentially be affected. The downstream effects would depend on the specific pathway and the biological context.

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents , which could potentially influence its bioavailability

Result of Action

Imidazole-containing compounds are known to exhibit a variety of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The specific effects would depend on the particular biological target and system.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There is a great importance of heterocyclic ring-containing drugs. Therefore, the future directions could involve further exploration of the therapeutic potential of imidazole-containing compounds.